Cas no 34232-24-1 (1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)-)

1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)- structure
34232-24-1 structure
Product name:1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)-
CAS No:34232-24-1
MF:C16H18O5
MW:290.311125278473
CID:1461646

1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)-
    • Inchi: 1S/C16H18O5/c1-16(2,21)7-3-4-9-8-12(19)13-10(17)5-6-11(18)14(13)15(9)20/h5-6,8,17-18,21H,3-4,7H2,1-2H3
    • InChI Key: LFKCCNIPMWQFMT-UHFFFAOYSA-N
    • SMILES: CC(CCCC1C(=O)C2C(=C(C=CC=2O)O)C(=O)C=1)(O)C

Computed Properties

  • Exact Mass: 290.11544

Experimental Properties

  • Density: 1.328±0.06 g/cm3(Predicted)
  • Boiling Point: 549.5±50.0 °C(Predicted)
  • PSA: 94.83
  • pka: 7.42±0.20(Predicted)

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